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Compound of Interest

Compound Name: (-)-1sopulegol

Cat. No.: B10770676

Introduction: Isopulegol, a naturally occurring monoterpene alcohol, is a significant compound
in the flavor, fragrance, and pharmaceutical industries.[1] With its characteristic minty aroma, it
is a key intermediate in the synthesis of (-)-menthol.[1][2] This technical guide delves into the
discovery, history, physicochemical properties, and synthesis of (-)-isopulegol, providing
researchers, scientists, and drug development professionals with a comprehensive overview of
this versatile molecule.

Discovery and History

The discovery of isopulegol is rooted in the study of essential oils. While the exact date of its
initial isolation is not precisely documented, its presence was first identified in the essential oils
of plants such as pennyroyal (Mentha pulegium) and various Eucalyptus species.[1] It is also
found in citronella oil, with concentrations ranging from 0.5% to 1.7%, as well as in various
species of the Citrus genus and the majority of essential oils from the Mentha genus.[2]
Historically, its primary importance has been as a crucial precursor in the industrial synthesis of
(-)-menthol, a compound with extensive applications. Isopulegol exists as four stereocisomers:
(-)-isopulegol, (+)-isopulegol, (-)-neo-isopulegol, and (+)-neo-isopulegol, with the (-)-
isopulegol isomer being the most common and widely studied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10770676#discovery-and-history-of-isopulegol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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